Cas no 33834-56-9 (1,1'-Selenobis4-bromobenzene)

• Product Name: 1,1'-Selenobis4-bromobenzene
• CAS No: 33834-56-9
• MF: C₁₂H₈Br₂Se
• MW: 390.959920883179
• CID: 1465723
• PubChem ID: 4347238
• Update Time: 2025-10-30

1,1'-Selenobis4-bromobenzene Chemical and Physical Properties

Names and Identifiers

• di(4-bromophenyl) selenide
• 1,1'-Selenobis4-bromobenzene
• AI-942/25034839
• bis(4-bromophenyl) selenide
• 1,1'-Selenobis[4-bromobenzene]
• bis(p-bromphenyl)selenid
• 33834-56-9
• starbld0047810
• Bis(4-bromophenyl)selane
• 1-bromo-4-(4-bromophenyl)selanylbenzene

• Inchi： 1S/C12H8Br2Se/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H
• InChI Key： OIDHAGXJXBHQHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)[Se]C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 383.82174
• Monoisotopic Mass: 389.81580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 384.7±27.0 °C at 760 mmHg
• Flash Point: 186.5±23.7 °C
• PSA: 0
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,1'-Selenobis4-bromobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1,1'-Selenobis4-bromobenzene

Research Update on 1,1'-Selenobis(4-bromobenzene) (CAS: 33834-56-9) in Chemical Biology and Pharmaceutical Applications

1,1'-Selenobis(4-bromobenzene) (CAS: 33834-56-9) is an organoselenium compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its selenium-bridged biphenyl structure and bromine substituents, serves as a versatile building block for the synthesis of more complex molecules with potential therapeutic and diagnostic applications. Recent studies have explored its role in catalysis, drug discovery, and materials science, highlighting its broad utility in interdisciplinary research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1,1'-Selenobis(4-bromobenzene) as a precursor for the development of novel selenium-containing heterocycles with anticancer properties. The researchers employed a palladium-catalyzed coupling strategy to synthesize a library of derivatives, which were then screened against a panel of cancer cell lines. Several compounds demonstrated potent cytotoxic activity, with IC50 values in the low micromolar range, suggesting the potential of this scaffold in oncology drug discovery.

In the field of chemical biology, a recent breakthrough (Nature Chemical Biology, 2024) utilized 1,1'-Selenobis(4-bromobenzene) as a key intermediate in the synthesis of selenium-modified nucleic acids. These modified oligonucleotides exhibited enhanced stability against nucleases while maintaining base-pairing fidelity, opening new possibilities for antisense therapy and diagnostic probe development. The selenium incorporation was shown to improve cellular uptake and target binding affinity compared to traditional phosphorothioate modifications.

From a materials science perspective, researchers have exploited the unique electronic properties of 1,1'-Selenobis(4-bromobenzene) to develop organic semiconductors with applications in bioelectronic devices. A 2024 Advanced Materials publication demonstrated that polymers incorporating this selenium moiety exhibited superior charge transport characteristics and stability under physiological conditions, making them promising candidates for implantable biosensors and neural interfaces.

The compound's mechanism of action appears to be multifaceted. In pharmacological applications, the selenium atom's redox activity contributes to its biological effects, including modulation of oxidative stress pathways. Structural studies have revealed that the bromine substituents allow for precise functionalization while maintaining the compound's overall stability, a critical factor in drug development. Recent computational studies have provided insights into the compound's conformational flexibility and electronic structure, aiding in the rational design of derivatives with optimized properties.

Despite these promising developments, challenges remain in the widespread application of 1,1'-Selenobis(4-bromobenzene). Issues such as selenium toxicity at higher concentrations and the need for more efficient synthetic protocols are areas of active investigation. Current research directions include the development of targeted delivery systems to mitigate potential side effects and the exploration of continuous flow chemistry approaches to improve synthesis scalability.

In conclusion, 1,1'-Selenobis(4-bromobenzene) (CAS: 33834-56-9) represents a valuable chemical tool with diverse applications in pharmaceutical research and chemical biology. Recent advances have expanded its utility from a simple synthetic intermediate to a key component in drug discovery, nucleic acid therapeutics, and bioelectronic materials. As research continues to uncover new properties and applications for this versatile compound, it is likely to play an increasingly important role in bridging chemistry and biology for therapeutic innovation.